5-Formyl-3-(methylamino)-2-phenoxybenzene-1-sulfonamide

• CAS No.: 62274-07-1
• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol
• IUPAC Name: 5-formyl-3-(methylamino)-2-phenoxybenzenesulfonamide
• InChI: InChI=1S/C14H14N2O4S/c1-16-12-7-10(9-17)8-13(21(15,18)19)14(12)20-11-5-3-2-4-6-11/h2-9,16H,1H3,(H2,15,18,19)
• InChI Key: AJAFTQHAPYNWRI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=CC(=C1)C=O)S(=O)(=O)N)OC2=CC=CC=C2

Description

5-Formyl-3-(methylamino)-2-phenoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H14N2O4S and its molecular weight is 306.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred mixture of dry pyridine (15 ml) and dry methylene chloride (225 ml), chromic anhydride (9.0 g) is added in one portion, and the mixture is stirred for 15 minutes. A solution of 3-methylamino-4-phenoxy-5-sulfamylbenzyl alcohol (4.6 g; prepared as described in Example 5) in acetone (25 ml) is then added in one portion and the mixture is stirred for a further 15 minutes. The resulting inorganic precipitate is removed by filtration and the filtrate is evaporated in vacuo. The residue is extracted with diethyl ether (300 ml) and filtered to remove a small amount of insoluble material. The diethyl ether is removed in vacuo to yield crude 3-methylamino-4-phenoxy-5-sulfamylbenzaldehyde. After recrystallization from ethanol it is obtained with a melting point of 166°-167° C.